Cas no 2228327-18-0 (2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid)

• Product Name: 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid
• CAS No: 2228327-18-0
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6304181
• PubChem ID: 165838823
• Update Time: 2025-05-23

2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid
• 2228327-18-0
• EN300-1834075

• Inchi： 1S/C11H18O3/c12-9(10(13)14)11(6-7-11)8-4-2-1-3-5-8/h8-9,12H,1-7H2,(H,13,14)
• InChI Key： XWMIHRYGGVKUOR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2CCCCC2)CC1

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid

Introduction to 2-(1-Cyclohexylcyclopropyl)-2-Hydroxyacetic Acid (CAS No. 2228327-18-0)

2-(1-Cyclohexylcyclopropyl)-2-hydroxyacetic acid, identified by the CAS registry number 2228327-18-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique bicyclic structure, has garnered attention due to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid comprises a cyclopropane ring fused with a cyclohexane ring, attached to a hydroxyacetic acid moiety. This arrangement imparts distinctive electronic and steric properties, which are crucial for its biological activity. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the interaction of this compound with target proteins, revealing potential binding affinities that could be leveraged in drug design.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid. These methods include transition metal-catalyzed cyclopropanations and stereoselective hydroxylation techniques, which have improved the yield and purity of the compound. The ability to synthesize this compound in large quantities has facilitated its evaluation in preclinical studies, where it has demonstrated promising activity against various disease models.

In terms of applications, 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid has shown potential in the development of anti-inflammatory agents and anticancer drugs. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have reported its ability to inhibit key enzymes involved in inflammation and apoptosis regulation. Furthermore, its unique structure allows for facile functionalization, enabling the creation of derivative compounds with enhanced bioavailability and efficacy.

The relationship between the structure of 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid and its physical properties has been extensively investigated. Researchers have found that the bicyclic system contributes significantly to the compound's stability and solubility profiles, which are critical factors for its pharmacokinetic performance. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize the compound's conformational flexibility and crystal structure.

Recent breakthroughs in bioinformatics have further enhanced our understanding of CAS No. 2228327-18-0. Machine learning algorithms have been utilized to predict its toxicity profile and optimize its therapeutic index. These computational tools have also facilitated virtual screening campaigns, identifying novel targets for this compound that were previously unexplored.

In conclusion, 2-(1-cyclohexylcyclopropyl)-2-hydroxyacetic acid, with its unique structural features and promising biological activities, represents a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.